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Compound of Interest

Compound Name: 1,2,4-Butanetriol

Cat. No.: B146131 Get Quote

For laboratory professionals engaged in pioneering research and drug development, the safe

handling of chemical reagents is paramount. This guide provides essential safety and logistical

information for the use of 1,2,4-Butanetriol, ensuring the protection of personnel and the

integrity of experimental work.

1,2,4-Butanetriol: Key Safety and Physical Properties

1,2,4-Butanetriol is a viscous, colorless to slightly yellow, odorless, and hygroscopic liquid.[1]

It is crucial to be aware of its physical and chemical properties to handle it safely. The following

table summarizes key quantitative data for 1,2,4-Butanetriol.

Property Value Source

Molecular Formula C4H10O3 [1]

Molecular Weight 106.12 g/mol

Boiling Point 190 - 191 °C @ 18 mmHg [2]

Melting Point -20 °C [3]

Flash Point 188 °C (closed cup) [3]

Density 1.19 g/mL at 25 °C [4]

Occupational Exposure Limits No data available [2][5]
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is critical when handling 1,2,4-Butanetriol to
prevent skin and eye contact, as well as inhalation of any mists or vapors.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN166 (EU) or NIOSH (US)

standards.[5][6]

Protects against splashes and

airborne droplets.

Skin Protection

- Chemical-resistant gloves

(e.g., PVC, Neoprene).[7] -

Impervious clothing or lab coat.

[3][6] - Safety footwear or

gumboots.[7]

Prevents skin contact which

can cause irritation.[4] Gloves

should be inspected before

use and disposed of properly

after handling.[6]

Respiratory Protection

- Use in a well-ventilated area

is required.[7] - If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator with an appropriate

filter (e.g., Type ABEK) is

recommended.[4]

Minimizes the risk of

respiratory irritation.[4]

Operational Plan for Handling 1,2,4-Butanetriol
A systematic approach to the lifecycle of 1,2,4-Butanetriol in the laboratory, from receipt to

disposal, is essential for maintaining a safe working environment.

Step-by-Step Handling and Disposal Workflow:

The following diagram illustrates the key stages in the safe handling and disposal of 1,2,4-
Butanetriol.
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Receiving

Storage

Handling

Disposal

1. Receive and Inspect Container

2. Store in a Cool, Dry, Well-Ventilated Area

3. Segregate from Incompatible Materials

4. Don Appropriate PPE

5. Handle in a Well-Ventilated Area (e.g., Fume Hood)

6. Avoid Contact with Skin, Eyes, and Inhalation

7. No Eating, Drinking, or Smoking

8. Collect Waste in a Labeled, Closed Container

9. Dispose of According to Local, State, and Federal Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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